Cas no 96-87-7 (Benzoic acid,2-hydroxy-, 2,4,6-tribromophenyl ester)

Benzoic acid,2-hydroxy-, 2,4,6-tribromophenyl ester structure
96-87-7 structure
Product Name:Benzoic acid,2-hydroxy-, 2,4,6-tribromophenyl ester
CAS No:96-87-7
MF:C13H7Br3O3
MW:450.904881715775
CID:810273
PubChem ID:66791
Update Time:2025-04-19

Benzoic acid,2-hydroxy-, 2,4,6-tribromophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-, 2,4,6-tribromophenyl ester
    • (2,4,6-tribromophenyl) 2-hydroxybenzoate
    • 2,4,6-tribromophenyl salicylate
    • EINECS 202-542-5
    • DTXSID50242074
    • SCHEMBL8209230
    • NS00040503
    • 96-87-7
    • Inchi: 1S/C13H7Br3O3/c14-7-5-9(15)12(10(16)6-7)19-13(18)8-3-1-2-4-11(8)17/h1-6,17H
    • InChI Key: VZWVHUUGXIFDKA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OC(C1C=CC=CC=1O)=O)Br)Br

Computed Properties

  • Exact Mass: 449.792
  • Monoisotopic Mass: 447.795
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 2.051
  • Boiling Point: 522.9°Cat760mmHg
  • Flash Point: 270.1°C
  • Refractive Index: 1.677
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